Cas no 1807000-79-8 (4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1807000-79-8
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4809100
• Update Time: 2025-10-31

4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-5-6(8(14)15)3(10)1-4(13-5)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： FRSOVWKQWOQMCU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CBr)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid

4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid

4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid, with CAS No. 1807000-79-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a bromomethyl group, and a difluoromethyl group, along with a carboxylic acid moiety. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

The synthesis of 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of transition metal catalysts in cross-coupling reactions has been pivotal in constructing the bromomethyl and difluoromethyl groups efficiently.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. The bromine and fluorine substituents are known to enhance the lipophilicity of the molecule, which can improve its bioavailability. Furthermore, the carboxylic acid group can be readily modified to create bioisosteres or prodrugs, offering flexibility in optimizing pharmacokinetic properties. Recent studies have demonstrated that this compound exhibits promising activity against various enzyme targets, making it a valuable candidate for further exploration in therapeutic applications.

In addition to its medicinal applications, 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid has also found utility in materials science. The pyridine ring serves as a versatile platform for constructing coordination polymers and metal-organic frameworks (MOFs). The presence of multiple halogen atoms enhances the ability of the molecule to coordinate with metal ions, leading to the formation of robust and functional materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For example, its solubility in different solvents has been characterized using advanced spectroscopic techniques, providing insights into its molecular interactions. Additionally, computational studies have been conducted to predict its reactivity and stability under thermal and photochemical conditions. These studies have been instrumental in guiding experimental designs and optimizing synthetic routes.

From an environmental perspective, the degradation pathways of 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid have been investigated to assess its potential impact on ecosystems. Research indicates that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is crucial for ensuring responsible handling and disposal practices during industrial applications.

In conclusion, 4-Bromo-2-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxylic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing both medicinal chemistry and materials science research.